5-Methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl cyclopropanecarboxylate

• IUPAC Name: [5-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl] cyclopropanecarboxylate
• InChI: InChI=1S/C15H12F3NO2S/c1-8-12(21-14(20)9-5-6-9)19-13(22-8)10-3-2-4-11(7-10)15(16,17)18/h2-4,7,9H,5-6H2,1H3
• InChI Key: JPRSPAWAJNEUDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2=CC(=CC=C2)C(F)(F)F)OC(=O)C3CC3
• Molecular Formula: C15H12F3NO2S
• Molecular Weight: 327.3 g/mol

Description

The compound “5-Methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl cyclopropanecarboxylate” is an organic compound with the molecular formula C15H12F3NO2S. It is a member of the class of compounds known as benzanilides.

Scientific Research Applications

Anticancer Activity

Research has demonstrated the potential of thiazole and thiadiazole derivatives, which are structurally related to 5-Methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl cyclopropanecarboxylate, as potent anticancer agents. For instance, a novel series of pharmacophores containing the thiazole moiety have been synthesized and evaluated for their anticancer efficacy. These compounds showed significant in vitro anticancer activity against Hepatocellular carcinoma cell lines, suggesting a promising avenue for the development of new anticancer drugs (Gomha et al., 2017).

Anti-Inflammatory and Analgesic Activities

Another study on bis-heterocyclic derivatives incorporating thiadiazole moieties, related to the chemical structure of interest, revealed significant antimicrobial, anti-inflammatory, and analgesic properties. These findings are crucial for the development of new pharmaceuticals addressing a wide range of conditions, highlighting the versatile therapeutic potential of compounds with a thiazole core (Ravindra Kumar & Hament Panwar, 2015).

Antimicrobial Activity

Thiadiazole and thiazole derivatives have been identified as compounds with broad antimicrobial activity, suggesting their potential use in fighting various bacterial infections. This broad spectrum of activity underscores the significance of such compounds in developing new antimicrobial agents, which is crucial in the era of increasing antibiotic resistance (Ravindra Kumar & Hament Panwar, 2015).

Synthesis and Pharmacological Evaluation

The synthesis and pharmacological evaluation of thiazole derivatives have been a significant area of research, aiming at discovering compounds with potential therapeutic applications. For example, the synthesis of novel thiazole and 1,3,4-thiadiazole derivatives and their evaluation as anticancer agents provide insights into the structure-activity relationships and the mechanisms underlying their pharmacological activities (Gomha et al., 2017).